8-{[4-(3-chlorophenyl)piperazin-1-yl]methyl}-3-methyl-7-(3-phenylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
8-{[4-(3-chlorophenyl)piperazin-1-yl]methyl}-3-methyl-7-(3-phenylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione is a useful research compound. Its molecular formula is C26H29ClN6O2 and its molecular weight is 493.0 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Biopharmaceutical Studies
A study conducted by Smirnova et al. (2021) focused on the pharmacokinetic parameters of a new antiplatelet drug closely related to the compound . This research provided insight into the bioavailability and intravenous administration effects of such compounds.
Biological Activity in Antiasthmatic Agents
Research by Bhatia et al. (2016) explored the synthesis of derivatives of this compound for their potential antiasthmatic activity. The study highlighted the vasodilatory activity of these compounds, indicating their relevance in the development of anti-asthmatic agents.
Antihistaminic Activity
The work of Pascal et al. (1985) investigated a series of derivatives for their antihistaminic activity. This study demonstrated the potential of such compounds in inhibiting histamine-induced bronchospasm and anaphylaxis, contributing to the field of allergy and respiratory disorder treatments.
Receptor Affinity Studies
Żmudzki et al. (2015) examined the receptor affinity of derivatives, identifying potential for dual 5-HT6/D2 receptors ligands and D2 receptor ligands. This research, detailed in Żmudzki et al. (2015), provides valuable information for the development of compounds targeting specific neural receptors.
Cardiovascular Activity
A study by Chłoń-Rzepa et al. (2004) synthesized and tested various derivatives for cardiovascular activity, including antiarrhythmic and hypotensive effects. This research contributes to understanding the potential cardiovascular applications of such compounds.
Inhibition of Mycobacterium tuberculosis
Research by Konduri et al. (2020) focused on synthesizing novel purine linked piperazine derivatives as inhibitors of Mycobacterium tuberculosis, indicating their potential use in treating tuberculosis.
Properties
IUPAC Name |
8-[[4-(3-chlorophenyl)piperazin-1-yl]methyl]-3-methyl-7-(3-phenylpropyl)purine-2,6-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H29ClN6O2/c1-30-24-23(25(34)29-26(30)35)33(12-6-9-19-7-3-2-4-8-19)22(28-24)18-31-13-15-32(16-14-31)21-11-5-10-20(27)17-21/h2-5,7-8,10-11,17H,6,9,12-16,18H2,1H3,(H,29,34,35) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KNQLHOYIHDNZEX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C(=O)NC1=O)N(C(=N2)CN3CCN(CC3)C4=CC(=CC=C4)Cl)CCCC5=CC=CC=C5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H29ClN6O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
493.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.